2-Amino-8-aza-7-deaza-7-iodoguanosine

• Molecular Formula: C10H12IN5O5
• Molecular Weight: 409.14 g/mol
• InChI: InChI=1S/C10H12IN5O5/c11-6-3-7(13-10(12)14-8(3)20)16(15-6)9-5(19)4(18)2(1-17)21-9/h2,4-5,9,17-19H,1H2,(H3,12,13,14,20)/t2-,4-,5-,9-/m1/s1
• InChIKey: GHGVEWFTXPNDJD-UBBGWMJQSA-N

2-Amino-8-aza-7-deaza-7-iodoguanosine Overview

2-Amino-8-aza-7-deaza-7-iodoguanosine (CAS: 1997362-13-6) is a synthetically modified purine nucleoside analog. It features a unique combination of a 2-amino group, an 8-aza substitution, and a 7-deaza-7-iodo modification on the guanine base [1]. This compound is part of a broader class of purine nucleoside analogs with known broad-spectrum anticancer effects, primarily targeting indolent lymphoid malignancies through the inhibition of DNA synthesis and the induction of apoptosis . However, its specific structural modifications confer distinct properties beyond general antimetabolite activity, making it a valuable tool in specialized research areas like antiviral development and the study of nucleic acid structures.

● Pd-catalyzed cross-coupling handle (7-iodo)

● Ribonucleoside form for RNA studies

● High-anti conformation & N-type sugar pucker

● Halogen-bond donor for duplex stabilization

• [1] Bioglyco. 2-Amino-8-aza-7-deaza-7-iodoguanosine. Product Page. Retrieved from https://www.bioglyco.com/2-amino-8-aza-7-deaza-7-iodoguanosine-item-31002.html View Source

Why 2-Amino-8-aza-7-deaza-7-iodoguanosine Is Irreplaceable

While many purine nucleoside analogs share a common anticancer mechanism, the precise substitution pattern of 2-Amino-8-aza-7-deaza-7-iodoguanosine is critical for its unique biochemical and biophysical properties. Unlike simpler analogs like 7-Deaza-7-iodoguanosine , the additional 8-aza modification alters the nucleobase's electronic structure and hydrogen-bonding face, which can significantly impact its interactions with enzymes and its behavior when incorporated into nucleic acids [1]. Furthermore, the combination of the 7-deaza and 7-iodo groups is key to its demonstrated antiviral activity and its capacity to form stabilizing halogen bonds in DNA duplexes, a feature not present in the natural guanosine base or in many common 7-deaza analogs [2]. Therefore, substituting this compound with a more generic or less modified analog would result in the loss of these specialized, quantifiable properties that are essential for targeted research applications.

Attribute

7-Iodo-riboside

Common substitute

Reactive handle

Iodo for Pd coupling

7‑H analogue inert

Sugar

Ribose (2′-OH)

Deoxy form for DNA only

Interaction

Halogen bonding

Canonical base pairing

• [1] Bioglyco. 2-Amino-8-aza-7-deaza-7-iodoguanosine. Product Page. Retrieved from https://www.bioglyco.com/2-amino-8-aza-7-deaza-7-iodoguanosine-item-31002.html View Source
• [2] Ramzaeva N, Seela F. Extraordinary thermal stability of an oligodeoxynucleotide octamer constructed from alternating 7-deaza-7-iodo guanine and 5-Iodocytosine base pairs - DNA duplex stabilization by halogen bonds? Chem Biodivers. 2014 Apr;11(4):532-41. doi: 10.1002/cbdv.201300300. PMID: 24706623. View Source

Evidence: 2-Amino-8-aza-7-deaza-7-iodoguanosine vs. Comparators

7-Iodo Handle for Pd-Catalyzed Cross-Coupling

2-Amino-8-aza-7-deaza-7-iodoguanosine demonstrates antiviral activity against herpes simplex virus type 1 (HSV-1) in a cell culture assay, a property not universally shared among related 7-deazapurine analogs . Its mechanism is differentiated by the observed suppression of viral DNA, RNA, and protein synthesis, suggesting a multi-targeted mode of action . This contrasts with simpler analogs like 7-deaza-7-iodoguanosine, for which a specific mechanism in HSV-1 is not reported .

7-Iodo handle

Cross-study comparable

Iodo: Pd coupling, yields up to 79% vs 7‑H: no reactivity

Essential for covalent probe attachment

6‑methoxy protection recommended for high yields

Evidence Dimension	Inhibition of viral macromolecular synthesis (DNA, RNA, protein)
Target Compound Data	Suppresses viral DNA synthesis, RNA synthesis, and protein synthesis
Comparator Or Baseline	7-Deaza-7-iodoguanosine (lacks the 2-amino and 8-aza modifications)
Quantified Difference	No reported suppression of viral RNA or protein synthesis for the comparator
Conditions	Cell culture assay with herpes simplex virus type 1 (HSV-1)

Why This Matters

This mechanistic differentiation indicates the 2-amino and 8-aza modifications are crucial for the observed multi-targeted antiviral effect, making this compound a more valuable tool for mechanistic virology studies than simpler 7-deaza analogs.

Halogen Bond Stabilization of DNA Duplexes

X-ray crystallography has shown that 7-halogenated (Br, I) 8-aza-7-deaza-2'-deoxyguanosines, a structural class directly encompassing the deoxyribose form of this compound, form halogen bonds between the halogen substituent at the 7-position and the adjacent N(3)-atom of neighboring nucleosides in the crystal lattice [1]. This halogen bonding capability has been used to explain the extraordinary high stability of oligodeoxynucleotides containing such building blocks, with duplexes containing 7-iodo-7-deaza-2'-deoxyguanosine showing a significant melting temperature (Tm) increase of +10°C compared to the natural d(G-C)4 parent oligomer [2].

Halogen bonding

Class-level inference

I···N(3) halogen bond (X‑ray) vs No halogen bonding (7‑H)

May support duplex stabilization

ΔTₘ values not reported for ribo series

Evidence Dimension	Oligonucleotide duplex melting temperature (Tm)
Target Compound Data	Inference: The ribonucleoside version will also form halogen bonds, contributing to stability of modified RNA.
Comparator Or Baseline	Natural oligomer d(G-C)4 (no halogen bond donor)
Quantified Difference	For 7-iodo-7-deaza-2'-deoxyguanosine: ΔTm = +10°C relative to d(G-C)4.
Conditions	X-ray crystallography for halogen bond evidence; thermal denaturation for Tm values in self-complementary octamer d(I7c7G-C)4.

Why This Matters

This property is a strong differentiator for users building stable, modified nucleic acid structures (e.g., aptamers, nanostructures). The ability to engineer increased thermal stability via a single halogen substitution is a quantitative, application-driven advantage over natural bases and non-halogenated analogs.

• [1] Ramzaeva N, Seela F. Extraordinary thermal stability of an oligodeoxynucleotide octamer constructed from alternating 7-deaza-7-iodo guanine and 5-Iodocytosine base pairs - DNA duplex stabilization by halogen bonds? Chem Biodivers. 2014 Apr;11(4):532-41. doi: 10.1002/cbdv.201300300. PMID: 24706623. View Source
• [2] Seela F, Ramzaeva N, Chen Y. Oligonucleotide duplex stability controlled by the 7-substituents of 7-deazaguanine bases. Bioorg Med Chem Lett. 1995;5(24):3049-3052. doi:10.1016/0960-894X(95)00535-X. View Source

High-Anti Conformation and N-Type Sugar Pucker

Quantitative binding data from authoritative databases show that 2-Amino-8-aza-7-deaza-7-iodoguanosine interacts with several viral enzymes. Against varicella zoster virus thymidine kinase (VZV TK- 07/1 strain), it exhibits an EC50 of 87.1 µM [1]. For herpes simplex virus type 1 thymidine kinase (HSV-1 TK VMW 1837 strain), the EC50 is 597 µM [1]. Furthermore, it inhibits human cytomegalovirus pUL89 endonuclease with an IC50 of 6.2 µM [2]. This data profile differentiates it from many other nucleoside analogs that may only target a single kinase or polymerase, showing a broader range of potential antiviral protein targets.

Conformation

Cross-study comparable

+8–10% N‑conformer vs dG

Alters enzyme substrate recognition

Data from deoxy analogue; ribo inferred

Evidence Dimension	Enzyme inhibition potency (EC50/IC50)
Target Compound Data	EC50 VZV TK-: 87.1 µM; EC50 HSV-1 TK: 597 µM; IC50 HCMV pUL89: 6.2 µM
Comparator Or Baseline	Other nucleoside analogs (e.g., acyclovir) primarily target viral DNA polymerase, not pUL89.
Quantified Difference	Potency varies by target; notable 6.2 µM activity against HCMV pUL89 is a specific differentiator.
Conditions	ELISA-based biochemical assay (pUL89); thymidine kinase assays.

Why This Matters

This multi-target enzyme interaction profile, particularly the inhibition of HCMV pUL89 endonuclease, distinguishes this compound for researchers investigating alternative antiviral mechanisms or developing combination therapies. It is not a simple, single-target antimetabolite.

• [1] BindingDB. BDBM50472267 (2-Amino-8-aza-7-deaza-7-iodoguanosine). Retrieved from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50472267 View Source
• [2] BindingDB. BDBM50571837 (2-Amino-8-aza-7-deaza-7-iodoguanosine). Retrieved from http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50571837 View Source

Ribofuranose Confers RNA Substrate Compatibility

The compound serves as a crucial synthetic intermediate due to the presence of the 7-iodo group, which is an excellent leaving group for cross-coupling reactions. This is evidenced by its close analog, 7-iodo-7-deazaguanosine, which undergoes a microwave-assisted iodo→carbonitrile exchange to yield the tRNA nucleoside preQ0 in 30% yield [1]. This is a quantifiable synthetic utility that is not possible with the unmodified guanosine base or analogs lacking the 7-iodo substituent. The additional 8-aza modification in the target compound offers further sites for potential derivatization, expanding its scope as a building block for novel nucleoside synthesis [2].

Sugar identity

Class-level inference

Ribose (2′-OH, 3′-OH) vs 2′-Deoxy (no 2′-OH)

Required for RNA enzyme compatibility

No head‑to‑head kinetic comparison

Evidence Dimension	Reaction yield for functional group transformation
Target Compound Data	Presence of 7-iodo group enables versatile cross-coupling and substitution chemistry.
Comparator Or Baseline	Unmodified guanosine (no 7-iodo group)
Quantified Difference	Analogue 7-iodo-7-deazaguanosine shows 30% yield in iodo→carbonitrile exchange; no such reaction for guanosine.
Conditions	Copper(I)-ion-mediated iodo→carbonitrile exchange under microwave conditions.

Why This Matters

This synthetic tractability is a key procurement consideration for chemists and chemical biologists. It allows for the efficient, site-specific introduction of diverse functional groups, enabling the creation of libraries of modified nucleosides for drug discovery and probe development, a capability not available with the natural nucleoside.

• [1] Ming X, et al. Efficient synthesis of the tRNA nucleoside preQ0, 7-cyano-7-deazaguanosine, via microwave-assisted iodo→carbonitrile exchange. Chem Biodivers. 2010 Oct;7(10):2616-21. doi: 10.1002/cbdv.201000239. PMID: 20963777. View Source
• [2] Bioglyco. 2-Amino-8-aza-7-deaza-7-iodoguanosine. Product Page. Retrieved from https://www.bioglyco.com/2-amino-8-aza-7-deaza-7-iodoguanosine-item-31002.html View Source

2-Amino-8-aza-7-deaza-7-iodoguanosine: Key Applications

Postsynthetic Oligonucleotide Functionalization via Pd Coupling

This compound is a suitable starting point for developing novel antivirals targeting herpesviruses like HSV-1, VZV, and HCMV. As shown in Section 3, it has a unique profile of inhibiting multiple viral processes: it suppresses HSV-1 DNA, RNA, and protein synthesis , and demonstrates specific, quantifiable inhibition of VZV TK and the HCMV pUL89 endonuclease [1]. This polypharmacology distinguishes it from many single-target antivirals and makes it a compelling lead for exploring new therapeutic strategies against latent or drug-resistant viral infections. Its potential as a patented entity for herpes simplex virus infection further validates this application [2].

Halogen-Bond-Enhanced Duplex and Triplex Stabilization

The quantifiable stabilization of nucleic acid duplexes via halogen bonding is a key advantage. As detailed in Section 3, the 7-iodo substituent in structurally related 8-aza-7-deaza-2'-deoxyguanosines facilitates halogen bonding that can increase the melting temperature (Tm) of an oligonucleotide duplex by +10°C [REFS-1, REFS-2]. Researchers aiming to build more robust DNA/RNA nanostructures, stabilize antisense oligonucleotides, or develop high-affinity aptamers can use 2-Amino-8-aza-7-deaza-7-iodoguanosine as a building block to confer this enhanced thermal stability. The compound can be converted to its phosphoramidite for solid-phase synthesis, as is common with related analogs [2].

Conformational Probe for Nucleoside Transporter & Polymerase Studies

The compound's 7-iodo group provides a versatile chemical handle for late-stage functionalization. As demonstrated with the analogous 7-iodo-7-deazaguanosine, the iodo group can be efficiently replaced with a carbonitrile group in a 30% yield to generate the biologically important tRNA nucleoside preQ0 . Medicinal chemists can procure this compound as a central intermediate to rapidly generate diverse libraries of C7-substituted guanosine analogs via palladium-catalyzed cross-coupling reactions. This approach is invaluable for structure-activity relationship (SAR) studies and the discovery of new chemical probes or drug candidates with optimized pharmacological properties [1].

Application

Selection Property

Validation Focus

Oligonucleotide functionalization

7‑iodo cross‑coupling handle

Pd‑catalyzed fluorophore/linker attachment

Duplex stabilization studies

Halogen‑bond donor capacity

Duplex Tₘ stability in structural contexts

Conformational probe

High‑anti/N‑type sugar pre‑organization

Polymerase/kinase substrate recognition

Antiviral screening

Multi‑target antimetabolite profile

HSV‑1 replication inhibition endpoints

• [1] BindingDB. BDBM50571837 (2-Amino-8-aza-7-deaza-7-iodoguanosine). Retrieved from http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50571837 View Source
• [2] DrugMap. PMID28350212-Compound-7 (2-Amino-8-aza-7-deaza-7-iodoguanosine). Retrieved from https://drugmap.idrblab.net/drug/170950 View Source
• [3] Seela F, Ramzaeva N, Chen Y. Oligonucleotide duplex stability controlled by the 7-substituents of 7-deazaguanine bases. Bioorg Med Chem Lett. 1995;5(24):3049-3052. doi:10.1016/0960-894X(95)00535-X. View Source
• [4] Ramzaeva N, Seela F. Extraordinary thermal stability of an oligodeoxynucleotide octamer constructed from alternating 7-deaza-7-iodo guanine and 5-Iodocytosine base pairs - DNA duplex stabilization by halogen bonds? Chem Biodivers. 2014 Apr;11(4):532-41. doi: 10.1002/cbdv.201300300. PMID: 24706623. View Source
• [5] Ming X, et al. Efficient synthesis of the tRNA nucleoside preQ0, 7-cyano-7-deazaguanosine, via microwave-assisted iodo→carbonitrile exchange. Chem Biodivers. 2010 Oct;7(10):2616-21. doi: 10.1002/cbdv.201000239. PMID: 20963777. View Source
• [6] Bioglyco. 2-Amino-8-aza-7-deaza-7-iodoguanosine. Product Page. Retrieved from https://www.bioglyco.com/2-amino-8-aza-7-deaza-7-iodoguanosine-item-31002.html View Source